Cas no 2229209-51-0 (methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate
• CAS No: 2229209-51-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5922343
• PubChem ID: 165628713
• Update Time: 2025-10-30

methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate
• EN300-1793586
• 2229209-51-0

• Inchi： 1S/C12H13NO3/c1-16-12(15)7-11(14)9-3-2-4-10-8(9)5-6-13-10/h2-6,11,13-14H,7H2,1H3
• InChI Key： PEAOTXMBCUANMP-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1=CC=CC2=C1C=CN2

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate

Methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate (CAS No. 2229209-51-0): A Comprehensive Overview

Methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate, identified by its CAS number 2229209-51-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a 3-hydroxy group and an 1H-indol-4-yl moiety, has garnered attention due to its potential applications in drug development and synthetic chemistry. The structural uniqueness of this compound makes it a valuable candidate for further exploration in various biochemical pathways and therapeutic interventions.

The chemical structure of Methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate consists of a propanoate ester linked to a hydroxylated carbon, which is further substituted with an indole ring. The presence of the indole moiety, known for its diverse biological activities, positions this compound as a promising scaffold for designing novel pharmacological agents. Recent studies have highlighted the role of indole derivatives in modulating various cellular processes, including inflammation, neurodegeneration, and cancer progression.

In the realm of pharmaceutical research, the 3-hydroxy functional group in Methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate plays a crucial role in determining its reactivity and interactions with biological targets. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, making them essential for the binding affinity of many drug molecules. The combination of the hydroxyl and indole functionalities suggests that this compound may exhibit multiple modes of action, enhancing its therapeutic potential.

Recent advancements in medicinal chemistry have demonstrated the utility of indole derivatives in addressing various diseases. For instance, studies have shown that indole-based compounds can inhibit enzymes involved in inflammatory pathways, such as COX-2 and LOX. Methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate, with its unique structural features, could potentially be developed into a novel anti-inflammatory agent. This possibility is further supported by computational studies that predict favorable interactions between the indole ring and biological receptors.

The synthesis of Methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 1H-indol-4-yl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Researchers have explored various synthetic routes, including cross-coupling reactions and hydroxylations, to optimize the production process. These efforts have led to improved methodologies for constructing complex molecules like Methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate.

In addition to its pharmaceutical applications, Methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate has shown promise in material science and chemical biology. Its structural features make it a suitable candidate for designing probes and inhibitors for biochemical assays. For example, the hydroxyl group can be used to link the compound to other molecules via covalent bonds, creating conjugates that are useful in studying protein-protein interactions and enzyme mechanisms.

The growing interest in natural product-inspired drug design has also contributed to the exploration of Methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate. Indole derivatives are abundant in many plant species and have been traditionally used in traditional medicine for their therapeutic properties. By synthesizing analogs like Methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate, scientists aim to uncover new bioactive compounds with improved efficacy and reduced side effects. This approach aligns with the broader trend towards green chemistry and sustainable drug development.

The future prospects of Methyl 3-hydroxy-3-(1H-indol-4-yl)propanoate are promising, with ongoing research focusing on its pharmacological effects and potential clinical applications. Preclinical studies are being conducted to evaluate its safety profile and efficacy in animal models. These studies will provide valuable insights into its mechanism of action and guide further development efforts. Additionally, collaborations between academia and industry are expected to accelerate the translation of this compound from bench research to clinical use.

In conclusion, Methyl 3-hydroxy-3-(1H-indol-4-y l)propanoate (CAS No. 2229209 -51 -0) is a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structural features, including the 3-hydroxy group and the 1H-indol -4 -y l moiety, make it a valuable scaffold for designing novel therapeutic agents. With continued research and development, this compound is poised to make meaningful contributions to medicine and chemical biology.